Cas no 1805420-32-9 (6-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine)

• Product Name: 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine
• CAS No: 1805420-32-9
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4875277
• Update Time: 2025-05-22

6-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine

• Inchi： 1S/C8H6F2N2O2/c1-14-6-5(7(9)10)2-4(3-11)12-8(6)13/h2,7H,1H3,(H,12,13)
• InChI Key： AKBLPVNWXGCKAO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)NC(C=1OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 0.5
• Topological Polar Surface Area: 62.1

Additional information on 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine

6-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine: A Comprehensive Overview

6-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine, also known by its CAS number 1805420-32-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents that confer unique chemical and biological properties. The presence of a cyano group at the 6-position, a difluoromethyl group at the 4-position, a hydroxyl group at the 2-position, and a methoxy group at the 3-position makes this molecule highly functionalized and versatile.

The synthesis of 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine involves a series of carefully designed organic reactions. Researchers have employed various strategies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to construct this molecule. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the difluoromethyl group with high precision.

The structural features of 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine make it an attractive candidate for exploring its biological activity. The cyano group is known to enhance electron-withdrawing effects, which can influence the molecule's reactivity and binding affinity to biological targets. The difluoromethyl group introduces both electron-withdrawing and steric effects, further modulating the compound's properties. The hydroxyl and methoxy groups contribute to hydrogen bonding capabilities, which are crucial for interactions within biological systems.

Recent studies have focused on evaluating the pharmacological potential of 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine. Preclinical research has demonstrated its potential as an antioxidant agent due to its ability to scavenge free radicals and inhibit oxidative stress. Additionally, this compound has shown promise in modulating enzyme activity, particularly in pathways related to inflammation and neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a compelling candidate for drug development targeting central nervous system disorders.

In terms of applications, 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine has been explored in the context of material science as well. Its aromatic structure and functional groups make it suitable for use in polymer synthesis and as a building block for advanced materials. Researchers have investigated its role in creating stimuli-responsive polymers, where its functional groups can impart sensitivity to environmental changes such as pH or temperature.

The development of analytical methods for the characterization of 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine has also been an area of active research. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been optimized to ensure accurate quantification and structural elucidation of this compound. These advancements are critical for quality control in pharmaceutical and industrial applications.

In conclusion, 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-methoxypyridine, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research across multiple disciplines. Its potential applications in pharmacology, material science, and analytical chemistry highlight its importance as a versatile compound. As research progresses, further insights into its properties and utility are expected to emerge, solidifying its role in both academic and industrial settings.